Cas no 1334036-99-5 (methyl (1R,3S)-3-aminocyclohexanecarboxylate)

• Product Name: methyl (1R,3S)-3-aminocyclohexanecarboxylate
• CAS No: 1334036-99-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD20760206
• CID: 1083186
• PubChem ID: 13216969
• Update Time: 2025-05-23

methyl (1R,3S)-3-aminocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-Methyl 3-aminocyclohexanecarboxylate
• methyl (1R,3S)-3-aminocyclohexanecarboxylate
• (1R, 3S)-3-Amino-cyclohexanecarboxylic acid methyl ester
• EN300-3086703
• (1R,3S)-rel-Methyl 3-aminocyclohexanecarboxylate
• 202120-10-3
• 1334036-99-5
• METHYL (1R,3S)-3-AMINOCYCLOHEXANE-1-CARBOXYLATE
• SCHEMBL2401641
• DB-344500
• EN300-712215
• CS-0058272
• rac-Methyl (1R,3S)-3-aminocyclohexane-1-carboxylate
• rel-((1R,3S)-Methyl 3-aminocyclohexanecarboxylate)

• MDL： MFCD20760206
• Inchi： 1S/C8H15NO2/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7H,2-5,9H2,1H3/t6-,7+/m1/s1
• InChI Key： ZMMITUCIAZVHCG-RQJHMYQMSA-N
• SMILES： O(C)C([C@@H]1CCC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1R,3S)-3-aminocyclohexanecarboxylate

Comprehensive Overview of Methyl (1R,3S)-3-Aminocyclohexanecarboxylate (CAS No. 1334036-99-5)

Methyl (1R,3S)-3-aminocyclohexanecarboxylate (CAS No. 1334036-99-5) is a chiral cyclohexane derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its stereospecific configuration, is increasingly sought after for its role in producing enantiomerically pure intermediates. Its molecular structure combines an ester functional group and an amine moiety, making it versatile for asymmetric synthesis and drug development.

The growing demand for chiral building blocks in drug discovery has propelled interest in compounds like methyl (1R,3S)-3-aminocyclohexanecarboxylate. Researchers and manufacturers frequently search for "high-purity chiral amines" or "cyclohexane-based esters," reflecting its relevance in modern synthetic routes. Its CAS No. 1334036-99-5 is often queried in chemical databases, underscoring its importance in academic and industrial settings.

One of the key advantages of this compound lies in its stereochemical stability, which is critical for designing drugs with reduced side effects. Recent trends in green chemistry have also spotlighted its potential as a sustainable intermediate, aligning with searches for "eco-friendly synthetic pathways." Additionally, its compatibility with catalytic hydrogenation and enzymatic resolution techniques makes it a favorite among chemists exploring "cost-effective chiral synthesis."

In analytical applications, methyl (1R,3S)-3-aminocyclohexanecarboxylate is often analyzed via HPLC or GC-MS to ensure enantiomeric purity—a topic frequently searched alongside "chiral separation methods." The compound's low toxicity profile further enhances its appeal for pharmaceutical use, addressing concerns about "safe chemical intermediates" in drug formulation.

Future research directions may explore its utility in peptide mimetics or bioconjugation, areas gaining traction due to their relevance in targeted therapies. As the industry shifts toward personalized medicine, the demand for optically pure compounds like CAS No. 1334036-99-5 is expected to rise, cementing its role in next-generation therapeutics.